Cas no 2191266-38-1 (8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane
• CAS No: 2191266-38-1
• MF: C₂₀H₂₁N₅O
• MW: 347.413643598557
• CID: 6227795
• PubChem ID: 126850610
• Update Time: 2025-07-14

8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 2191266-38-1
• (4-pyrrol-1-ylphenyl)-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• AKOS039808795
• F6472-2728
• 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C20H21N5O/c26-20(15-3-5-16(6-4-15)23-10-1-2-11-23)25-17-7-8-18(25)14-19(13-17)24-12-9-21-22-24/h1-6,9-12,17-19H,7-8,13-14H2
• InChI Key： TUEBKYVJHLJXAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=CC=C1)N1C2CC(CC1CC2)N1C=CN=N1

Computed Properties

• Exact Mass: 347.17461031g/mol
• Monoisotopic Mass: 347.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Additional information on 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

Introduction to 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2191266-38-1)

8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2191266-38-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclooctanes, which are known for their diverse biological activities and structural flexibility.

The core structure of this compound, 8-azabicyclo[3.2.1]octane, is a bicyclic amine that provides a rigid yet conformationally flexible scaffold. This scaffold is further functionalized with a 4-(1H-pyrrol-1-yl)benzoyl group and a 1H-1,2,3-triazol-1-yl group, both of which are known for their ability to enhance the pharmacological properties of the molecule.

The 4-(1H-pyrrol-1-yl)benzoyl moiety is particularly interesting due to its aromatic nature and the presence of the pyrrole ring. Pyrroles are known for their ability to form stable complexes with various metal ions, which can be advantageous in drug design for targeting specific biological pathways. Additionally, the benzoyl group adds an additional layer of complexity and potential for interaction with biological targets.

The 1H-1,2,3-triazol-1-yl group is another key feature of this compound. Triazoles are widely used in medicinal chemistry due to their high stability and ability to form strong hydrogen bonds with target proteins. This property makes them excellent candidates for enhancing the binding affinity and selectivity of drug molecules.

In recent years, there has been a growing interest in the development of compounds that can modulate specific biological pathways with high precision and minimal side effects. The unique combination of functional groups in 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane makes it a promising candidate for such applications.

CAS No. 2191266-38-1 has been studied in various preclinical models for its potential therapeutic effects. One area of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for drug development. Preliminary studies have shown that this compound can selectively bind to specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutics.

Beyond GPCRs, there is also evidence that CAS No. 2191266-38-1 may have anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic conditions such as arthritis. The ability of this compound to modulate inflammatory responses could make it valuable in the development of new treatments for these conditions.

In addition to its potential therapeutic applications, CAS No. 2191266-38-1 has also been explored for its use as a tool compound in academic research. Its unique structure and functional groups make it an excellent candidate for studying protein-ligand interactions and understanding the mechanisms underlying various biological processes.

The synthesis of CAS No. 2191266-38-1 involves several steps, including the formation of the azabicyclooctane core and the subsequent functionalization with the pyrrole and triazole groups. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, CAS No. 2191266-38-1, or 8-[4-(1H-pyrrol-1-yl)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.１]octane, is a promising compound with a unique combination of structural features that make it highly relevant in both academic research and pharmaceutical development. Its potential as a modulator of GPCRs and anti-inflammatory agent highlights its versatility and broad applicability in addressing various medical needs.